Cas no 1537705-08-0 (2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid)
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid
- 2-(2,3-dihydro-1-benzofuran-5-yl)propanoicacid
- EN300-1137818
- 1537705-08-0
-
- Inchi: 1S/C11H12O3/c1-7(11(12)13)8-2-3-10-9(6-8)4-5-14-10/h2-3,6-7H,4-5H2,1H3,(H,12,13)
- InChI Key: STEVXIOPWLAABO-UHFFFAOYSA-N
- SMILES: O1CCC2C=C(C=CC1=2)C(C(=O)O)C
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.5Ų
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137818-1.0g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1137818-0.05g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1137818-0.1g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1137818-0.25g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1137818-0.5g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1137818-1g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 1g |
$628.0 | 2023-10-26 | |
| Enamine | EN300-1137818-2.5g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 2.5g |
$1230.0 | 2023-10-26 | |
| Enamine | EN300-1137818-5g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 5g |
$1821.0 | 2023-10-26 | |
| Enamine | EN300-1137818-10g |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid |
1537705-08-0 | 95% | 10g |
$2701.0 | 2023-10-26 |
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid
Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1537705-08-0)
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1537705-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzofuran backbone and propanoic acid side chain, is a subject of interest due to its potential applications in drug development and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity or stability.
The benzofuran moiety in 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid is a common feature in many biologically active molecules. This structural element is often associated with anti-inflammatory, antimicrobial, and antioxidant properties. Coupled with the propanoic acid group, the compound exhibits enhanced solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS No. 1537705-08-0 serves as a unique identifier, ensuring precise referencing in academic and industrial settings.
In recent years, the demand for benzofuran derivatives has surged, driven by their potential in treating chronic diseases and their role in green chemistry initiatives. 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid is no exception, as it aligns with the growing trend of developing sustainable and efficient chemical processes. Its synthesis often involves catalytic methods that minimize waste, resonating with the principles of green chemistry.
One of the most frequently asked questions about 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid revolves around its pharmacological potential. Preliminary studies suggest that this compound could play a role in modulating enzymatic pathways, though further clinical validation is required. Another common query concerns its synthetic routes, with researchers exploring cost-effective and scalable methods to produce high-purity batches. These topics are highly relevant in online searches, reflecting the compound's growing prominence.
The chemical stability of 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid under various conditions is another area of interest. Its robustness in acidic or basic environments makes it suitable for diverse applications, from pharmaceutical formulations to industrial catalysts. Additionally, its compatibility with other functional groups allows for the creation of hybrid molecules with tailored properties.
From an SEO perspective, keywords such as "benzofuran derivatives," "propanoic acid applications," and "CAS 1537705-08-0" are highly searched in academic and industrial databases. Incorporating these terms ensures the content reaches the right audience. Moreover, discussions on sustainable synthesis and bioactive compounds align with current trends, enhancing the article's relevance and readability.
In conclusion, 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1537705-08-0) represents a fascinating intersection of chemistry and pharmacology. Its structural features, combined with its potential applications, make it a compound worth watching in the coming years. As research progresses, its role in drug discovery and material science is likely to expand, offering new opportunities for innovation.
1537705-08-0 (2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)